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Compound of Interest

Compound Name: Methyl 2-acetylisonicotinate

Cat. No.: B157594

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a concise overview of the known physical and chemical
properties of Methyl 2-acetylisonicotinate. Due to the limited availability of comprehensive
experimental data in publicly accessible literature, this guide summarizes the fundamental
identification characteristics of the compound. Further experimental investigation is required to
fully elucidate its physical property profile.

Chemical Identity

Methyl 2-acetylisonicotinate, also known as 2-Acetyl-isonicotinic acid methyl ester, is a
pyridine derivative with potential applications in chemical synthesis and pharmaceutical
research.[1][2] Its unique structure, featuring a methyl ester and an acetyl group on the
isonicotinic acid backbone, makes it a compound of interest for further study.

Physicochemical Properties

Detailed experimental data on the physical properties of Methyl 2-acetylisonicotinate are not
extensively reported in the available literature. The following table summarizes the key
identification parameters that have been found.
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Property Value Source(s)

Methyl 2-acetylisonicotinate; 2-

Chemical Name Acetyl-isonicotinic acid methyl [1112]
ester

CAS Number 138715-82-9 [11[3][4]

Molecular Formula CoHoNO3 [1112][3]

Molecular Weight 179.17 g/mol [3]

) Commercially available at
Purity ) [11[5]
>98% purity.

Note: Essential physical properties such as melting point, boiling point, density, and solubility in
various solvents are not readily available in the cited sources. One source indicates a storage
temperature parameter, but no specific value is provided.[3]

Spectroscopic Data

While a reference to the spectrum of Methyl 2-acetylisonicotinate exists, specific spectral
data (NMR, IR, Mass Spectrometry) are not provided in the publicly available domain.[3]
Elucidation of its chemical structure would typically involve the following analytical methods:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the proton and carbon
framework of the molecule.

« Infrared (IR) Spectroscopy: To identify characteristic functional groups such as the carbonyls
of the ester and ketone, and the aromatic pyridine ring.

e Mass Spectrometry (MS): To confirm the molecular weight and determine the fragmentation
pattern.

Experimental Protocols

Detailed experimental protocols for the determination of the physical and spectral properties of
Methyl 2-acetylisonicotinate are not described in the searched literature. Standard
methodologies for these measurements would include:
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» Melting Point: Determined using a melting point apparatus (e.g., Differential Scanning
Calorimetry).

e Boiling Point: Measured at a specific pressure using distillation apparatus.

¢ Solubility: Quantified by dissolving the substance in various solvents to equilibrium and
measuring the concentration.

 NMR Spectroscopy: Analysis of a sample dissolved in a deuterated solvent using an NMR
spectrometer.

» IR Spectroscopy: Analysis of a sample (neat or in a suitable medium) using an IR
spectrometer.

o Mass Spectrometry: lonization of the sample and analysis of the mass-to-charge ratio of the
resulting ions.

Biological Activity and Signaling Pathways

There is no information available in the provided search results regarding the biological activity
or any associated signaling pathways for Methyl 2-acetylisonicotinate. Therefore, no
signaling pathway diagrams can be generated at this time.

Logical Relationship of Analysis

To fully characterize Methyl 2-acetylisonicotinate, a logical workflow would be necessary. The
following diagram illustrates the general process for the chemical and physical analysis of a
novel compound.
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General Workflow for Compound Characterization
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A general workflow for the characterization of a chemical compound.

Conclusion:
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This technical guide consolidates the currently available information on the physical properties
of Methyl 2-acetylisonicotinate. The data is sparse, highlighting a significant gap in the
scientific literature. Further experimental work is essential to thoroughly characterize this
compound for its potential use in research and development. The provided workflow illustrates
the necessary steps for a comprehensive analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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